(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate
Overview
Description
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate, also known as NEFA, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. NEFA is a derivative of nicotinamide, which is a form of vitamin B3. In
Scientific Research Applications
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has also been studied for its anti-inflammatory properties, as it can inhibit the production of pro-inflammatory cytokines. In neurodegenerative disease research, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been shown to protect against oxidative stress and neuroinflammation.
Mechanism of Action
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate's mechanism of action is not fully understood, but it is believed to work through multiple pathways. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which regulates energy metabolism and cellular stress. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has also been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been shown to have various biochemical and physiological effects. In cancer cells, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate can induce apoptosis by activating caspase-3 and -9. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has also been shown to inhibit the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. In addition, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has been shown to increase glucose uptake and fatty acid oxidation in muscle cells.
Advantages and Limitations for Lab Experiments
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate has several advantages for lab experiments, including its stability and ease of synthesis. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate is also relatively non-toxic and can be used at low concentrations. However, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate's mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.
Future Directions
Future research on (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate could explore its potential therapeutic applications in other fields, such as metabolic disorders and cardiovascular diseases. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate's mechanism of action could also be further elucidated to better understand its effects on cellular pathways. Additionally, research could investigate the potential use of (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate in combination with other drugs or therapies to enhance its therapeutic effects.
In conclusion, (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate can be synthesized through a reaction between nicotinamide and furan-2-carboxylic acid and has been studied for its potential applications in cancer, inflammation, and neurodegenerative diseases. (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate's mechanism of action is not fully understood, but it is believed to work through multiple pathways. Future research on (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate could explore its potential therapeutic applications in other fields and further elucidate its mechanism of action.
Synthesis Methods
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate can be synthesized through a reaction between nicotinamide and furan-2-carboxylic acid. The reaction is catalyzed by a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a base, such as triethylamine (TEA). The resulting (E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate product can be purified through column chromatography.
properties
IUPAC Name |
2-(pyridine-3-carbonylamino)ethyl (E)-3-(furan-2-yl)prop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4/c18-14(6-5-13-4-2-9-20-13)21-10-8-17-15(19)12-3-1-7-16-11-12/h1-7,9,11H,8,10H2,(H,17,19)/b6-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYKXKNSCRJAOE-AATRIKPKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)NCCOC(=O)C=CC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)C(=O)NCCOC(=O)/C=C/C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-(nicotinamido)ethyl 3-(furan-2-yl)acrylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Benzylpiperazin-1-yl)methyl]-5-[(3-fluorophenyl)methoxy]pyran-4-one](/img/structure/B2521059.png)
![ethyl 3-({[9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl]acetyl}amino)benzoate](/img/no-structure.png)
![2-chloro-6-fluoro-N-((5-((2-((6-methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide](/img/structure/B2521063.png)
![N-(2,5-dimethylphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide](/img/structure/B2521064.png)
![N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]furan-2-carboxamide](/img/structure/B2521068.png)
